Cas no 370864-49-6 (1-chloroisoquinolin-7-yl-7-boronic acid)

1-chloroisoquinolin-7-yl-7-boronic acid structure
370864-49-6 structure
Product Name:1-chloroisoquinolin-7-yl-7-boronic acid
CAS No:370864-49-6
MF:C9H7BClNO2
MW:207.421381235123
MDL:MFCD13190241
CID:4456726
PubChem ID:59887844
Update Time:2025-04-24

1-chloroisoquinolin-7-yl-7-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-chloroisoquinolin-7-yl)boronic acid
    • 1-CHLOROISOQUINOLIN-7-BORONIC ACID;1-CHLOROISOQUINOLINE-7-BORONIC ACID;QC-9474;1-chloroisoquinolin-7-ylboronic acid;
    • 1-Chloroisoquinoline-7-boronic acid
    • 7-Borono-1-chloroisoquinoline, 7-Borono-1-chloro-2-azanaphthalene
    • 1-Chloroisoquinolin-7-boronic acid
    • 1-chloroisoquinolin-7-yl-7-boronic acid
    • (1-Chloro-7-isoquinolinyl)-(9CI)boronic acid
    • Boronic acid, B-(1-chloro-7-isoquinolinyl)-
    • EN300-3256705
    • (1-chloroisoquinolin-7-yl)boronicacid
    • 1-Chloroisoquinolin-7-yl boronic acid
    • AQNFGOQIKKLSSM-UHFFFAOYSA-N
    • PS-9747
    • MFCD13190241
    • SCHEMBL1871111
    • 370864-49-6
    • AKOS027251022
    • 1-CHLOROISOQUINOLIN-7-YLBORONIC ACID
    • D79804
    • AB70041
    • VPA86449
    • CS-0178824
    • MDL: MFCD13190241
    • Inchi: 1S/C9H7BClNO2/c11-9-8-5-7(10(13)14)2-1-6(8)3-4-12-9/h1-5,13-14H
    • InChI Key: AQNFGOQIKKLSSM-UHFFFAOYSA-N
    • SMILES: ClC1C2C=C(B(O)O)C=CC=2C=CN=1

Computed Properties

  • Exact Mass: 207.02600
  • Monoisotopic Mass: 207.0258363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 53.35000
  • LogP: 0.56800

1-chloroisoquinolin-7-yl-7-boronic acid Pricemore >>

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1-chloroisoquinolin-7-yl-7-boronic acid Production Method

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